ATTO 594

• CAS: 1253909-75-9
• Molecular Formula: C41H48ClN3O14S2
• Molecular Weight: 906.4 g/mol
• InChI: InChI=1S/C41H47N3O10S2.ClHO4/c1-8-43-33-19-35-31(17-29(33)25(21-40(43,3)4)23-55(48,49)50)38(27-13-10-11-14-28(27)39(47)42(7)16-12-15-37(45)46)32-18-30-26(24-56(51,52)53)22-41(5,6)44(9-2)34(30)20-36(32)54-35;2-1(3,4)5/h10-11,13-14,17-22H,8-9,12,15-16,23-24H2,1-7H3,(H2-,45,46,48,49,50,51,52,53);(H,2,3,4,5)
• InChIKey: UMGKWUABTANECF-UHFFFAOYSA-N

ATTO 594 Technical and Spectroscopic Baseline

ATTO 594 (CAS 1253909-75-9) is a synthetic rhodamine-class red fluorescent dye manufactured by ATTO-TEC GmbH, with a molecular weight of approximately 1,261 Da . Its core photophysical parameters are an excitation maximum (λex) of 601–603 nm and an emission maximum (λem) of 626–627 nm, giving a Stokes shift of ~26 nm . The dye exhibits a molar extinction coefficient (εmax) of 120,000 M⁻¹cm⁻¹ and a fluorescence quantum yield (Φ) of 0.85 in aqueous buffer at pH 7.0, with a fluorescence lifetime (τfl) of 3.9 ns [1]. After covalent coupling to a biomolecular substrate, the label carries a net electrical charge of −1 and is highly hydrophilic with excellent water solubility . ATTO 594 is positioned as a direct spectral alternative to Alexa Fluor 594, Texas Red, and DY-610, but possesses distinct photophysical properties that differentiate it for demanding quantitative fluorescence applications .

Workflow

Single-molecule FRET, super-resolution microscopy (STED/PALM/dSTORM), and quantitative fluorescence imaging

Selection

Rhodamine-class red dye with reported high extinction coefficient and quantum yield; spectral alternative to Alexa Fluor 594 and Texas Red

Use Context

Protein and antibody labeling, oligonucleotide conjugation; reported −1 net charge minimizes aggregation

• [1] FluoroFinder, 'ATTO 594 Dye Profile – Ex Max 601 nm, Em Max 627 nm,' Dye Database. Extinction Coefficient: 120,000; Quantum Yield: 0.85; Fluorescence Lifetime: 3.9 ns; Molecular Weight: 1,261. View Source

Why ATTO 594 Differs from Alexa Fluor 594 and Texas Red

Red-spectral-region fluorophores that share approximate excitation/emission maxima are not photophysically interchangeable for quantitative or high-demand applications. ATTO 594, Alexa Fluor 594, and Texas Red differ measurably in brightness factor (ε × Φ), which directly governs signal-to-noise ratio in low-abundance target detection; in net electrostatic charge after bioconjugation, which influences protein aggregation propensity and non-specific binding [1]; and in triplet-state formation probability, a critical parameter for stimulated emission depletion (STED) microscopy and single-molecule localization techniques . Vendor datasheets routinely confirm that ATTO 594 carries a −1 charge post-coupling versus −2 for Alexa Fluor 594 maleimide [1], and manufacturers explicitly position ATTO 594 as offering 'more intense brightness and increased photostability' relative to the Alexa Fluor and Texas Red class . Substituting these dyes without accounting for such parameters can compromise quantitative reproducibility in FRET efficiency calculations, super-resolution localization precision, and multiparametric flow cytometry compensation.

Fluorophores with similar excitation/emission maxima may differ in brightness factor, affecting signal-to-noise ratio in low-abundance detection.

Post-conjugation net charge (−1 for ATTO 594, −2 for Alexa Fluor 594, 0 for Texas Red) influences protein aggregation and nonspecific binding.

Triplet-state formation and photostability are dye-class dependent; cyanine dyes (Cy3/Cy5) exhibit distinct photobleaching pathways that may not align with rhodamine performance.

• [1] Price, E.S., DeVore, M.S., Johnson, C.K. 'Single-Molecule FRET States, Conformational Interchange, and Conformational Selection by Dye Labels in Calmodulin,' J. Phys. Chem. B, 2016, 120(19), 4357–4364. Table 1: Net charge comparison – Alexa Fluor 594 (−2), Atto 594 maleimide (−1), Texas Red maleimide (0). View Source

ATTO 594 Quantitative Comparison Evidence

Fluorescence Quantum Yield Advantage vs. Alexa Fluor 594

In a directly comparable single-study dataset reporting quantum yields for fluorophore-maleimide derivatives under matched experimental conditions, ATTO 594 maleimide exhibits a fluorescence quantum yield (Φ) of 0.85, compared to 0.66 for Alexa Fluor 594 C5 maleimide, representing a 29% relative increase (absolute difference of +0.19) [1]. The study also reports Texas Red maleimide at Φ = 0.90 under the same conditions, meaning ATTO 594 achieves 94% of the Texas Red quantum yield while offering a 10 nm red-shifted emission (627 nm vs. 611 nm) that reduces spectral overlap with green fluorophores [1]. Thermo Fisher Scientific's own reference table independently confirms Alexa Fluor 594 quantum yield at 0.66 (buffer, pH 7.2), corroborating this value [2]. For FRET-based experimental design, the higher quantum yield of ATTO 594 as an acceptor translates directly into improved photon output per excitation event and higher FRET efficiency signal.

Quantum Yield (Φ)

Head-to-head

ATTO 594: Φ = 0.85; Alexa Fluor 594: Φ = 0.66; ΔΦ = +0.19 (+29%)

Higher photon output per excitation event supports single-molecule FRET and low-copy-number detection.

Measured for maleimide derivatives in matched conditions (J. Phys. Chem. B, 2016).

Evidence Dimension	Fluorescence quantum yield (Φ) – maleimide derivatives
Target Compound Data	ATTO 594 maleimide: Φ = 0.85; Emission λmax = 627 nm
Comparator Or Baseline	Alexa Fluor 594 C5 maleimide: Φ = 0.66; Emission λmax = 619 nm; Texas Red maleimide: Φ = 0.90; Emission λmax = 611 nm
Quantified Difference	ATTO 594 vs. Alexa Fluor 594: ΔΦ = +0.19 (+29% relative). ATTO 594 vs. Texas Red: ΔΦ = −0.05 (−6% relative), offset by +16 nm red-shifted emission.
Conditions	J. Phys. Chem. B, 2016, 120(19), 4357–4364; fluorophore-maleimide derivatives; measured under conditions relevant for single-molecule FRET studies of calmodulin; Förster radii calculated with AF488 donor (κ² = 0.67).

Why This Matters

A 29% higher quantum yield than the direct spectral equivalent Alexa Fluor 594 means ATTO 594 delivers proportionally more detectable photons per absorbed excitation event, improving signal-to-noise ratio in low-copy-number single-molecule detection and enabling shorter acquisition times.

• [1] Price, E.S., DeVore, M.S., Johnson, C.K. 'Single-Molecule FRET States, Conformational Interchange, and Conformational Selection by Dye Labels in Calmodulin,' J. Phys. Chem. B, 2016, 120(19), 4357–4364. Table 1: Dye properties including quantum yields and Förster radii. View Source
• [2] Thermo Fisher Scientific, 'Fluorescence Quantum Yields (QY) and Lifetimes (τ) for Alexa Fluor Dyes – Table 1.5,' Technical Reference. Alexa Fluor 594: QY = 0.66, τ = 3.9 ns (buffer, pH 7.2). View Source

Molar Brightness Factor vs. Alexa Fluor 594 and Texas Red

The product of molar extinction coefficient and quantum yield (ε × Φ; in units of M⁻¹cm⁻¹) provides a single-number brightness metric that governs fluorescence signal intensity at equal dye concentration and excitation power. ATTO 594, with εmax = 120,000 M⁻¹cm⁻¹ and Φ = 0.85, yields a brightness factor of 102,000 M⁻¹cm⁻¹ . In comparison, Alexa Fluor 594 has εmax = 92,000 M⁻¹cm⁻¹ and Φ = 0.66, yielding a brightness factor of 60,720 M⁻¹cm⁻¹ [1]. This represents a 1.68-fold brightness advantage for ATTO 594 over Alexa Fluor 594 under equivalent conditions. Texas Red (Sulforhodamine 101) reports εmax values ranging from 85,000 to 110,000 M⁻¹cm⁻¹ depending on isomer purity and solvent, with Φ = 0.93 in PBS [2]; at εmax = 85,000 the brightness factor is 79,050 (ATTO 594 is 1.29-fold brighter), and even at the higher εmax = 110,000 the brightness factor reaches 102,300 (approximately equivalent to ATTO 594). However, Texas Red is typically supplied as a mixture of isomers and exhibits known batch-to-batch variability, whereas ATTO 594 is produced as a single defined chemical entity under stringent QC .

Brightness Factor

Cross-study

ATTO 594: 102,000 M⁻¹cm⁻¹; Alexa Fluor 594: 60,720 M⁻¹cm⁻¹ (1.68×)

Nearly 70% more fluorescence signal at equal labeling, benefiting flow cytometry and immunofluorescence.

Texas Red brightness variable due to isomer mixture; ATTO 594 is a single chemical entity.

Evidence Dimension	Brightness factor (εmax × Φ, M⁻¹cm⁻¹)
Target Compound Data	ATTO 594: ε = 120,000, Φ = 0.85; Brightness = 102,000 M⁻¹cm⁻¹
Comparator Or Baseline	Alexa Fluor 594 (Thermo Fisher): ε = 92,000, Φ = 0.66; Brightness = 60,720 M⁻¹cm⁻¹. Texas Red (Sulforhodamine 101): ε = 85,000–110,000, Φ = 0.93; Brightness = 79,050–102,300 M⁻¹cm⁻¹
Quantified Difference	ATTO 594 vs. Alexa Fluor 594: 1.68-fold brightness advantage. ATTO 594 vs. Texas Red (ε = 85,000): 1.29-fold advantage; vs. Texas Red (ε = 110,000): approximately equivalent.
Conditions	Data compiled from: Leica Microsystems ATTO 594 datasheet (λabs 603 nm, εmax 1.2×10⁵); Sigma-Aldrich ATTO 594 (ε 120,000, Φ 0.85); BiochemPartner Alexa Fluor 594 (ε 92,000, Φ 0.66); Thermo Fisher Table 1.5 (Φ 0.66); AAT Bioquest Texas Red (ε 110,000, Φ 0.97 in ethanol / 0.93 in PBS); Fluorofinder Texas Red (ε 85,000, Φ 0.93). All values in aqueous buffer or PBS at neutral pH unless noted.

Why This Matters

A 1.68-fold brightness advantage over Alexa Fluor 594 means that for the same labeling stoichiometry, ATTO 594 conjugates generate nearly 70% more fluorescence signal, directly benefiting detection sensitivity in flow cytometry, low-abundance immunofluorescence, and single-molecule imaging where photon budget is limiting.

• [1] Thermo Fisher Scientific, 'Fluorescence Quantum Yields (QY) and Lifetimes (τ) for Alexa Fluor Dyes – Table 1.5,' Technical Reference. Alexa Fluor 594: QY = 0.66. View Source
• [2] FluoroFinder, 'Texas Red Dye Profile – Ex Max 596 nm, Em Max 615 nm,' Dye Database. Extinction Coefficient: 85,000; Quantum Yield: 0.93; Molecular Weight: 625. View Source

Post-Conjugation Net Charge vs. Alexa Fluor 594 and Texas Red

The net electrostatic charge carried by a fluorophore after covalent attachment to a biomolecule directly influences conjugate solubility, aggregation tendency, and non-specific binding background. A 2016 single-molecule FRET study explicitly tabulated the net charges of maleimide-derivatized dyes: ATTO 594 maleimide carries a net charge of −1, Alexa Fluor 594 C5 maleimide carries −2, and Texas Red maleimide carries 0 (neutral) [1]. This charge hierarchy has practical consequences: highly negatively charged Alexa Fluor 594 (−2) can introduce electrostatic repulsion artifacts in nucleic acid labeling and may alter protein isoelectric point; neutral Texas Red (0) can promote hydrophobic aggregation and non-specific adsorption to surfaces and proteins; ATTO 594 (−1) occupies an intermediate position, providing sufficient charge for aqueous solubility without the excessive negative character that may perturb biomolecular interactions [1]. Independent vendor specifications across Leica Microsystems and Sigma-Aldrich consistently confirm that 'after coupling to a substrate, ATTO 594 carries a net electrical charge of −1' . The dye is further characterized by 'very hydrophilic' properties and 'excellent water solubility,' which together with the moderate negative charge minimize dye-induced protein aggregation . The 2016 study also noted that 'interaction with a fluorophore such as the dye Texas Red alters both the nature of the measured FRET distributions and the dynamics of conformational interchange' [1], underscoring that dye charge and hydrophobicity are not benign variables in quantitative biophysical experiments.

Net Charge

Head-to-head

ATTO 594: −1; Alexa Fluor 594: −2; Texas Red: 0

Intermediate charge reduces electrostatic artifacts and hydrophobic aggregation, suitable for protein labeling.

Charge impacts conjugate solubility and electrophoretic mobility.

Evidence Dimension	Net electrical charge of fluorophore-maleimide after bioconjugation
Target Compound Data	ATTO 594 maleimide: net charge = −1
Comparator Or Baseline	Alexa Fluor 594 C5 maleimide: net charge = −2. Texas Red maleimide: net charge = 0.
Quantified Difference	ATTO 594 is intermediate: 1 unit less negative than Alexa Fluor 594 (−2 vs. −1), 1 unit more negative than Texas Red (0 vs. −1). This moderation reduces both excessive electrostatic repulsion and excessive hydrophobicity-driven aggregation.
Conditions	Tabulated directly in J. Phys. Chem. B, 2016, 120(19), 4357–4364, Table 1, for fluorophore-maleimide derivatives used in single-molecule FRET of calmodulin constructs. Post-conjugation charge confirmed by Leica Microsystems and Sigma-Aldrich product datasheets for ATTO 594 reactive derivatives.

Why This Matters

For protein and antibody labeling applications where dye-induced aggregation or altered electrophoretic mobility would compromise experimental interpretability, ATTO 594's intermediate −1 charge provides a rational basis for selection over the more highly charged Alexa Fluor 594 (−2) or the neutral but more hydrophobic Texas Red (0).

• [1] Price, E.S., DeVore, M.S., Johnson, C.K. 'Single-Molecule FRET States, Conformational Interchange, and Conformational Selection by Dye Labels in Calmodulin,' J. Phys. Chem. B, 2016, 120(19), 4357–4364. Table 1: Net charge column – Alexa Fluor 594 (−2), Atto 594 maleimide (−1), Texas Red maleimide (0). View Source

Minimized Triplet-State Formation for STED Microscopy

Triplet-state population is a primary pathway for irreversible photobleaching and temporary fluorescence 'blinking' in organic fluorophores. Vendors (Sigma-Aldrich, Krackeler, Thomas Scientific, Aladdin Scientific) uniformly specify that ATTO 594 exhibits 'very little triplet formation' as a distinguishing characteristic of its rhodamine-class molecular design . This property is explicitly linked to the dye's suitability for STED (Stimulated Emission Depletion) microscopy, where triplet accumulation under high-intensity depletion beams directly limits achievable resolution and image quality [1]. In the red spectral region (580–650 nm excitation), rhodamine-based ATTO dyes generally exhibit lower triplet quantum yields than cyanine-class alternatives (e.g., Cy3, Cy3.5, Cy5) due to the absence of photoisomerization pathways inherent to the polymethine chain of cyanines [2]. Quantitatively, the low triplet formation probability of ATTO 594 contributes directly to its high photostability: in a recent controlled photobleaching dataset (2025, PLOS Figshare), ATTO 594 NHS-ester showed no simple exponential intensity decay under 5-minute laser illumination; instead, it exhibited a spectral blue shift with enhanced fluorescence intensity in the 561 nm channel, indicating a photophysical behavior distinct from the ~80% intensity drop observed for 488 nm-excitable fluorophore NHS-esters under identical conditions [3]. While no direct head-to-head triplet quantum yield comparison between ATTO 594 and Alexa Fluor 594 is available in the peer-reviewed literature, the consistently documented 'very little triplet formation' claim across multiple independent vendor specifications constitutes a class-level inference supported by the broader photophysical literature on rhodamine vs. cyanine photostability mechanisms [2].

Triplet Formation

Class-level inference

Vendor-specified “very little triplet formation”; avoids exponential photobleaching seen in other dye classes.

Supports STED and dSTORM super-resolution microscopy with extended imaging duration.

Triplet quantum yield not reported in peer-reviewed literature; based on rhodamine-class photophysics.

Evidence Dimension	Triplet-state formation propensity and associated photobleaching behavior
Target Compound Data	ATTO 594: 'very little triplet formation' (vendor specification); under 5-min laser illumination shows spectral blue shift with enhanced 561 nm fluorescence rather than monotonic bleaching
Comparator Or Baseline	Class-level comparator: 488 nm-excitable fluorophore NHS-esters show ~80% intensity drop rate under identical 5-min illumination conditions. Cyanine dyes (Cy3/Cy5 class) known to undergo cis-trans photoisomerization from triplet state.
Quantified Difference	ATTO 594 does not follow exponential photobleaching decay; instead undergoes spectral blue shift. 488 nm-excitable fluorophores: ~80% intensity drop. Quantitative triplet quantum yield values for ATTO 594 not reported in open literature; class-level inference drawn from documented rhodamine photophysics.
Conditions	PLOS Figshare dataset (2025): NHS-ester fluorophores on surface under identical laser illumination conditions. Sigma-Aldrich, Leica, Krackeler, Thomas Scientific, Aladdin Scientific datasheets consistently report 'very little triplet formation.' Class-level photophysical mechanism reference: rhodamine dyes lack polymethine photoisomerization pathway; reviewed in ScienceDirect Rhodamine Dyes entry.

Why This Matters

For STED microscopy, where the depletion laser intensity can reach MW/cm², low triplet formation directly translates to reduced photobleaching rate, longer usable imaging duration, and higher photon yield per molecule. This makes ATTO 594 a preferentially documented choice for super-resolution protocols explicitly validated by the manufacturer for PALM, dSTORM, and STED.

• [1] Rockland Immunochemicals, 'Streptavidin ATTO 594 Conjugated,' Product Datasheet. 'STREPTAVIDIN ATTO 594 is designed for STED microscopy, FRET, immunofluorescence microscopy, fluorescence based plate assays (FLISA) and fluorescent western blotting.' View Source
• [2] ScienceDirect, 'Rhodamine Dyes – Overview,' Topics Entry. 'The high brightness and photostability of rhodamines made them prominent laser dyes... most Alexa Fluor and ATTO dyes are simply sulfonated or amidated laser dyes.' Cyanine photoisomerization mechanism distinguished. View Source
• [3] Kim, H., Kim, J.-G., Sim, J., et al. 'Quantification of photobleaching resistance of fluorophore NHS-esters in S2 Fig.,' PLOS Figshare Dataset, 2025. 'Intensity drop rate before and after 5 min-excitation... 488-nm excitable fluorophore NHS-esters experienced significant photobleaching, providing about an 80% intensity drop rate. ATTO 594... showed spectral blue shift.' View Source

Two-Photon Excitation Action Cross-Section Advantage

Efficient two-photon excitation (TPE) requires fluorophores with large absolute TPE action cross-sections (ATACSs; in Goeppert-Mayer units, GM; 1 GM = 10⁻⁵⁰ cm⁴·s/photon). A 2015 comparative study published in Optics Letters reported ATACSs for five red to far-red organic dyes, finding that ATTO 594 exhibits an ATACS >100 GM at its respective wavelength peak [1]. This value supports the use of ATTO 594 as a 'bright fluorescent marker in TPE microscopy' [1]. While the same study did not include Alexa Fluor 594 or Texas Red, a widely cited laboratory comparison blog post explicitly compared ATTO 594 and Alexa Fluor 594 under standardized two-photon conditions, reporting that 'ATTO 594 is much brighter' than Alexa 594 in the two-photon regime [2]. The photophysical basis for this advantage lies in ATTO 594's combination of high one-photon extinction coefficient (120,000 M⁻¹cm⁻¹) and high quantum yield (0.85), both of which scale non-linearly into the two-photon brightness . For researchers selecting fluorophores for two-photon microscopy, particularly for applications requiring >500 μm imaging depth where signal attenuation is critical, ATTO 594's >100 GM ATACS provides a quantitative baseline for procurement decisions.

2-Photon Cross-Section

Cross-study

ATTO 594: ATACS >100 GM; Alexa Fluor 594: no published ATACS value.

Validates use in deep-tissue two-photon microscopy where signal attenuation is critical.

Measured by Velasco et al., Opt. Lett. 2015; Alexa 594 lacks peer-reviewed characterization.

Evidence Dimension	Absolute two-photon excitation action cross-section (ATACS; GM)
Target Compound Data	ATTO 594: ATACS >100 GM at peak wavelength (measured by Velasco et al., 2015, Opt. Lett.)
Comparator Or Baseline	Alexa Fluor 594: not measured in the same study; independent lab comparison reports ATTO 594 'much brighter' than Alexa 594 in two-photon regime. No published ATACS value found for Alexa 594.
Quantified Difference	ATTO 594 ATACS >100 GM. Alexa Fluor 594: ATACS value not available in peer-reviewed literature. Qualitative comparison indicates ATTO 594 two-photon brightness surpasses Alexa 594.
Conditions	Velasco, M.G.M., et al., Opt. Lett., 2015, 40(21), 4915–4918. Absolute TPE cross-sections measured for ATTO 647N, STAR 635P, silicon rhodamine, ATTO 594, and ATTO 590. Lab comparison (Labrigger, 2010): Two-photon brightness ranking with Alexa 594 as baseline.

Why This Matters

For two-photon microscopy applications including deep-tissue intravital imaging, neuroscience (in vivo dendritic spine imaging), and thick-specimen histology, ATTO 594's >100 GM ATACS provides validated quantitative evidence that the dye performs efficiently under two-photon excitation, whereas Alexa Fluor 594 lacks equivalent peer-reviewed TPE characterization.

• [1] Velasco, M.G.M., Allgeyer, E.S., Yuan, P., Grutzendler, J., Bewersdorf, J. 'Absolute two-photon excitation spectra of red and far-red fluorescent probes,' Opt. Lett., 2015, 40(21), 4915–4918. doi: 10.1364/OL.40.004915. PMID: 26512482. 'The dyes were found to have large ATACSs (>100 GM) at their respective wavelength peaks, thus supporting their use as bright fluorescent markers in TPE microscopy.' View Source
• [2] Labrigger Blog, 'Two-Photon Cross Sections,' October 19, 2010. 'Alexa 594 was my baseline... I compared Alexa 594 and Atto 594. The latter is much brighter.' Provides qualitative two-photon brightness comparison. View Source

ATTO 594 Preferred Application Scenarios

Super-Resolution Microscopy

ATTO 594 is explicitly validated by the manufacturer (ATTO-TEC/Leica Microsystems) for single-molecule detection and super-resolution techniques including PALM, dSTORM, and STED microscopy . The dye's combination of high quantum yield (Φ = 0.85), high extinction coefficient (ε = 120,000 M⁻¹cm⁻¹), and very low triplet formation minimizes photobleaching under the intense depletion beams characteristic of STED (775 nm depletion, 561 nm excitation) and extends the photon budget per single-molecule localization event in dSTORM . Rockland Immunochemicals markets ATTO 594-streptavidin conjugates explicitly 'designed for STED microscopy' [1]. For researchers selecting fluorophores for super-resolution protocols, ATTO 594's documented low triplet formation and high brightness represent quantifiable advantages over both cyanine-class alternatives (which suffer photoisomerization) and Alexa Fluor 594 (whose lower quantum yield of 0.66 limits localization precision at equivalent photon counts).

Single-Molecule FRET with GFP or Alexa Fluor 488

ATTO 594 maleimide has been characterized in a peer-reviewed single-molecule FRET study as an acceptor dye with a Förster radius (R₀) of 54 Å when paired with Alexa Fluor 488 as the donor (κ² = 0.67) [2]. Its quantum yield of 0.85 as an acceptor, combined with its −1 net charge that minimizes dye-induced perturbation of protein conformational landscapes, makes it a rational selection over Texas Red maleimide (Φ = 0.90, but neutral charge and documented alteration of protein FRET distributions) and Alexa Fluor 594 maleimide (Φ = 0.66, net charge = −2) [2]. In a published fluorescence lifetime imaging (FLIM) application, ATTO 594 was used as the acceptor in an interstrand siRNA FRET pair, demonstrating its utility for tracking intracellular delivery and fate of therapeutic oligonucleotides in live HeLa cells [3]. Additionally, the GFP-ATTO 594 FRET pair has been validated in live-cell receptor trafficking studies: N/OFQATTO594 bound to NOP-GFP receptors with nM affinity and served as FRET acceptor, enabling visualization of ligand-receptor internalization from plasma membrane to cytosol [4].

Flow Cytometry and Multiparametric Detection

ATTO 594's brightness factor of 102,000 M⁻¹cm⁻¹ – 1.68-fold higher than Alexa Fluor 594 (60,720 M⁻¹cm⁻¹) – makes it a compelling choice for flow cytometry panels where detection of low-abundance surface or intracellular antigens is critical . The dye is efficiently excited by the 561 nm or 594 nm laser lines standard on modern flow cytometers, with emission collected in the 610/20 or equivalent filter set . Sigma-Aldrich technical literature reports that ATTO dye-labeled antibodies produce 2- to 4-fold higher relative fluorescence intensity (RFI) signals than spectrally equivalent Alexa Fluor conjugates in the green-orange spectral region (ATTO 550 vs. Alexa Fluor 555), with the trend extending to the red spectral region for ATTO 594 . The dye's 'very little triplet formation' and high photostability also benefit flow cytometry sorting applications where prolonged laser exposure is unavoidable .

Two-Photon Microscopy for Deep-Tissue Imaging

ATTO 594's experimentally measured absolute two-photon action cross-section exceeding 100 GM, reported in a peer-reviewed comparative study in Optics Letters [5], validates the dye for two-photon excitation microscopy applications including deep-tissue neuroimaging, intravital tumor imaging, and thick-specimen fluorescence histology. The high one-photon brightness (ε × Φ = 102,000) translates into efficient two-photon absorption at wavelengths in the 750–800 nm range, where tissue scattering and autofluorescence are minimized. Independent laboratory comparisons have rated ATTO 594 as 'much brighter' than Alexa Fluor 594 under two-photon conditions [6]. For researchers building two-photon imaging protocols, ATTO 594's published ATACS value provides the quantitative documentation required for grant applications and experimental design, which is not available in the open literature for Alexa Fluor 594.

Application

Selection Property

Validation Focus

Super-Resolution Microscopy

Low triplet-state formation propensity

Photobleaching rate under STED/dSTORM depletion

Single-Molecule FRET

Reported quantum yield and Förster radius context

FRET efficiency and dye-induced protein perturbation

Flow Cytometry

Documented brightness factor for red laser excitation

Detection sensitivity for low-abundance targets

Two-Photon Microscopy

Measured two-photon action cross-section

Imaging depth and signal in thick tissue

• [1] Rockland Immunochemicals, 'Streptavidin ATTO 594 Conjugated,' Product Datasheet. Designed for STED microscopy, FRET, immunofluorescence microscopy, FLISA, and fluorescent western blotting. View Source
• [2] Price, E.S., DeVore, M.S., Johnson, C.K. 'Single-Molecule FRET States, Conformational Interchange, and Conformational Selection by Dye Labels in Calmodulin,' J. Phys. Chem. B, 2016, 120(19), 4357–4364. Table 1: Atto 594 maleimide R₀ = 54 Å (AF488 donor); Φ = 0.85; net charge −1. View Source
• [3] Flietel, J., et al. 'Fluorescence Lifetime Imaging Microscopy (FLIM) of Intracellular Transport by Means of Doubly Labelled siRNA Architectures,' ChemBioChem, 2021. doi: 10.1002/cbic.202100328. ATTO dyes used as interstrand FRET pair; FLIM tracking of siRNA delivery in live HeLa cells. View Source
• [4] Bird, M.F., et al. 'Nociceptin/Orphanin FQ (N/OFQ) conjugated to ATTO594: a novel fluorescent probe for the N/OFQ (NOP) receptor,' Br. J. Pharmacol., 2018, 175(24), 4496–4511. doi: 10.1111/bph.14504. GFP-ATTO594 FRET pair validated for receptor trafficking in live cells. View Source
• [5] Velasco, M.G.M., Allgeyer, E.S., Yuan, P., Grutzendler, J., Bewersdorf, J. 'Absolute two-photon excitation spectra of red and far-red fluorescent probes,' Opt. Lett., 2015, 40(21), 4915–4918. doi: 10.1364/OL.40.004915. PMID: 26512482. ATTO 594 ATACS >100 GM. View Source
• [6] Labrigger Blog, 'Two-Photon Cross Sections,' October 19, 2010. ATTO 594 rated 'much brighter' than Alexa Fluor 594 under two-photon conditions. View Source